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For the attention of researchers, scientists, and professionals in drug development, this
document provides a comprehensive technical guide on strontium arsenite. This paper will
delve into the compound's identifiers, physicochemical properties, and toxicological profile,
presenting available data in a structured format for clarity and ease of comparison. While
specific experimental protocols for strontium arsenite are not extensively documented in
publicly available literature, this guide includes generalized methodologies for relevant
analytical procedures and illustrates the toxicological mechanisms associated with arsenite
compounds.

Chemical Identity and Identifiers

Strontium arsenite is an inorganic chemical compound with the CAS number 91724-16-2.[1]
[2][3][4][5] It is crucial to distinguish strontium arsenite from the more commonly referenced
strontium arsenate (CAS No. 13464-68-1).[6] Strontium arsenite is recognized as a
hazardous substance and a confirmed human carcinogen.[3][7]

A summary of the key identifiers for strontium arsenite is provided in the table below.
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Identifier

Value

CAS Number

91724-16-2[1][2][3][4][5]

Molecular Formula

As204Sr[3] or Sr(AsO2)2

Molecular Weight 301.46 g/mol [1][5]

IUPAC Name tristrontium;diarsorite[4]

PubChem CID 21124621[3][4], 167445[1]

inChi INChl=1S/2As03.3Sr/c22-1(3)4;;;/q2-3;3*+2[3]

[4]

Canonical SMILES

[O-]--INVALID-LINK--[O-].[O-]--INVALID-LINK--
[O-].[Sr+2].[Sr+2].[Sr+2][3]

Synonyms

Strontium arsenite (Sr(As204)), Arsenious acid,
strontium salt[1][3][4]

Physicochemical Properties

Strontium arsenite is characterized as a white, odorless powder.[1][8] It exhibits slight

solubility in water and alcohol, while being soluble in diluted acids.[1][3][8] The compound

possesses weak oxidizing and reducing properties.[2][3] Upon heating to decomposition, it is

known to emit toxic fumes of arsenic.[3]

Property

Value

Physical State

Solid, white powder[1][3]

Odor Odorless[8]
Solubilit Slightly soluble in water and alcohol; Soluble in
olubili
Y diluted acids[1][3][8]
Reactivity Weak oxidizing or reducing powers[2][3]

Toxicological Profile
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Strontium arsenite is classified as a highly toxic substance and a confirmed human
carcinogen.[3][7] Exposure can occur through inhalation, ingestion, or skin absorption.[7]

Acute Effects:
e Irritation and burns to the skin and eyes.[7]
e Irritation of the nose, throat, and lungs upon inhalation.[7]

o High or repeated exposure can lead to loss of appetite, nausea, vomiting, diarrhea, and
abdominal pain.[7]

Chronic Effects:

Carcinogenicity: Strontium arsenite is recognized as a human carcinogen, with links to
lung, bladder, and skin cancer.[7]

o Organ Damage: Long-term exposure may result in damage to the liver and kidneys.[7]

o Systemic Effects: The compound can adversely affect the heart, bone marrow, blood cells,
and the nervous system, potentially causing numbness and weakness in the extremities.[7]

o Other Effects: Hoarseness and damage to the nasal septum have also been reported with
prolonged exposure.[7]

Experimental Protocols

Detailed experimental protocols specifically for the synthesis and biological testing of
strontium arsenite are scarce in the available literature. However, general methodologies for
the preparation of arsenite salts and the analytical determination of arsenic species are well-
established.

General Synthesis of Metal Arsenites

The synthesis of metal arsenites can often be achieved through precipitation reactions in an
agueous solution. A generalized procedure involves reacting a soluble strontium salt with a
solution of an alkali metal arsenite or by carefully neutralizing a solution of arsenious acid with
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a strontium base. For instance, some arsenite salts can be prepared from an aqueous solution
of arsenic trioxide (As20s3).[9]

A potential, though not specifically documented for strontium arsenite, laboratory-scale
synthesis could involve the following conceptual steps:

Preparation of an Arsenite Solution: Dissolving arsenic trioxide in a solution of a strong base
like sodium hydroxide to form sodium arsenite.

» Precipitation: Adding a soluble strontium salt, such as strontium nitrate or strontium chloride,
to the sodium arsenite solution.

« |solation: The resulting strontium arsenite precipitate would then be isolated by filtration.

 Purification: Washing the precipitate with deionized water to remove any soluble impurities,
followed by drying.

Analytical Determination of Arsenic Species

The speciation of arsenic, distinguishing between arsenite (As(lll)) and arsenate (As(V)), is
critical in toxicological and environmental studies. A common and highly sensitive method for
this is High-Performance Liquid Chromatography (HPLC) coupled with Inductively Coupled
Plasma Mass Spectrometry (ICP-MS).

Methodology:

o Sample Preparation: Aqueous samples containing arsenic are filtered and appropriately
diluted. Solid samples require acid digestion to bring the arsenic into solution, though this
may alter the original speciation.

o Chromatographic Separation: An aliquot of the prepared sample is injected into an HPLC
system equipped with an anion-exchange column. A mobile phase with a specific pH and
ionic strength is used to separate arsenite and arsenate based on their different charges.

o Detection and Quantification: The eluent from the HPLC is introduced into an ICP-MS. The
ICP-MS detects and quantifies the arsenic isotopes, allowing for the determination of the
concentration of each arsenic species.
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Visualizations
Cellular Toxicity Pathway of Arsenite

The following diagram illustrates the generalized signaling pathways involved in arsenite-
induced cellular toxicity. Arsenite can enter the cell and induce the production of reactive
oxygen species (ROS), leading to oxidative stress, DNA damage, and apoptosis.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing
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Caption: Generalized pathway of arsenite-induced cellular toxicity.
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Experimental Workflow for Arsenic Speciation Analysis

This diagram outlines the typical workflow for the analytical determination of arsenic species
using HPLC-ICP-MS.
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Caption: Experimental workflow for arsenic speciation analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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